Cas no 1235355-79-9 (2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide)

• Product Name: 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide
• CAS No: 1235355-79-9
• MF: C₁₂H₁₄N₂OS₂
• MW: 266.382359981537
• CID: 5752891
• PubChem ID: 49670605
• Update Time: 2025-05-24

2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000925760-1
• 2-(2,4-dimethylthiazol-5-yl)-N-(thiophen-2-ylmethyl)acetamide
• 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide
• 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(thiophen-2-ylmethyl)acetamide
• 1235355-79-9
• SR-01000925760
• AKOS024525496
• F5860-3531

• Inchi： 1S/C12H14N2OS2/c1-8-11(17-9(2)14-8)6-12(15)13-7-10-4-3-5-16-10/h3-5H,6-7H2,1-2H3,(H,13,15)
• InChI Key： WVCPGKBROQXYCM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CC(NCC1=CC=CS1)=O

Computed Properties

• Exact Mass: 266.05475542g/mol
• Monoisotopic Mass: 266.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.5Ų

Additional information on 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide

Recent Advances in the Study of 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide (CAS: 1235355-79-9)

The compound 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide (CAS: 1235355-79-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique thiazole and thiophene moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of neurodegenerative diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and structure-activity relationship (SAR) of derivatives of 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide. The researchers identified that the thiazole ring plays a critical role in binding to target proteins, while the thiophene moiety enhances the compound's bioavailability. The study also reported that modifications at the acetamide group could significantly influence the compound's potency and selectivity, opening new avenues for drug development.

In another recent investigation, the compound was evaluated for its neuroprotective effects in models of Alzheimer's disease. The results, published in ACS Chemical Neuroscience, demonstrated that 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide could inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells. These findings suggest its potential as a lead compound for the treatment of neurodegenerative disorders, although further in vivo studies are required to confirm its efficacy and safety.

Additionally, the anticancer properties of this compound have been explored in a 2024 study featured in Bioorganic & Medicinal Chemistry Letters. The research highlighted its ability to induce apoptosis in various cancer cell lines, including breast and lung cancer, by modulating key signaling pathways such as PI3K/AKT and MAPK. The study also noted that the compound exhibited low cytotoxicity toward normal cells, indicating a favorable therapeutic window.

Despite these promising findings, challenges remain in the development of 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and formulation need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, recent studies on 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(thiophen-2-yl)methyl]acetamide (CAS: 1235355-79-9) have provided valuable insights into its pharmacological profile and therapeutic potential. The compound's versatility and unique structural features make it a promising candidate for further investigation in drug discovery. Continued research will be crucial to fully unlock its benefits and address the remaining challenges in its development.